![molecular formula C13H18N2O2 B8790181 1-[2-(4-Nitrophenyl)ethyl]piperidine CAS No. 5339-15-1](/img/structure/B8790181.png)
1-[2-(4-Nitrophenyl)ethyl]piperidine
Cat. No. B8790181
M. Wt: 234.29 g/mol
InChI Key: NYPUAPKNWBOVQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06172061B2
Procedure details
In ethanol (100 ml) was dissolved 1-[2-(4-nitrophenyl)ethyl]piperidine (24.8 g), and to the mixture was added dried 10% palladium on carbon (1.24 g). Under hydrogen atmosphere, the mixture was stirred at room temperature under atmospheric pressure for 86 hours. The palladium was filtered off, and the filtrate was concentrated to give 1-[2-(4-aminophenyl)ethyl]-piperidine (21.7 g) as pale brown oil.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([CH2:10][CH2:11][N:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[CH:6][CH:5]=1)([O-])=O>C(O)C>[NH2:1][C:4]1[CH:9]=[CH:8][C:7]([CH2:10][CH2:11][N:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[CH:6][CH:5]=1
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Inputs
Step One
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Name
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Quantity
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24.8 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)CCN1CCCCC1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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Under hydrogen atmosphere, the mixture was stirred at room temperature under atmospheric pressure for 86 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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to the mixture was added
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried 10% palladium on carbon (1.24 g)
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FILTRATION
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Type
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FILTRATION
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Details
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The palladium was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
86 h |
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Name
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Type
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product
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Smiles
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NC1=CC=C(C=C1)CCN1CCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 21.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
